5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 5-(2,3-dihydro-1-benzofuran-5-yl)cyclohexane-1,3-dione
• InChI: InChI=1S/C14H14O3/c15-12-6-11(7-13(16)8-12)9-1-2-14-10(5-9)3-4-17-14/h1-2,5,11H,3-4,6-8H2
• InChI Key: HTLCHFWDFBUPTF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C3CC(=O)CC(=O)C3

Description

5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione is a compound that features a cyclohexane-1,3-dione moiety attached to a 2,3-dihydrobenzofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione can be achieved through several synthetic routes. One common method involves the reaction of cyclohexane-1,3-dione with 2,3-dihydrobenzofuran under acidic or basic conditions. The reaction typically requires a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can yield alcohols or other reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione has several applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other derivatives of cyclohexane-1,3-dione and 2,3-dihydrobenzofuran, such as:

• 5-(2,3-Dihydrobenzofuran-5-yl)cyclohexane-1,3-dione
• 5,5-Dimethyl-1,3-cyclohexanedione
• 2,3-Dihydrobenzofuran-5-carboxaldehyde

Uniqueness

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .